Cas no 1261269-56-0 (3,5-dibromo-6-methoxy-2-pyridinamine)

3,5-Dibromo-6-methoxy-2-pyridinamine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—bromine substituents at the 3 and 5 positions and a methoxy group at the 6 position—enhance reactivity in cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The amine group at the 2 position further facilitates functionalization, enabling diverse derivatization pathways. This compound exhibits stability under standard handling conditions and is particularly useful in medicinal chemistry for the development of bioactive molecules. Its well-defined reactivity profile and synthetic versatility make it a preferred intermediate for targeted chemical transformations.
3,5-dibromo-6-methoxy-2-pyridinamine structure
1261269-56-0 structure
Product name:3,5-dibromo-6-methoxy-2-pyridinamine
CAS No:1261269-56-0
MF:C6H6Br2N2O
MW:281.932639598846
MDL:MFCD18253536
CID:1222951
PubChem ID:53485745

3,5-dibromo-6-methoxy-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 3,5-dibromo-6-methoxy-2-pyridinamine
    • 1261269-56-0
    • G10123
    • 3,5-dibromo-6-methoxypyridin-2-amine
    • SCHEMBL25378985
    • 3,5-dibromo-6-methoxy-pyridin-2-ylamine
    • MDL: MFCD18253536
    • Inchi: InChI=1S/C6H6Br2N2O/c1-11-6-4(8)2-3(7)5(9)10-6/h2H,1H3,(H2,9,10)
    • InChI Key: ZNWSYPPJZPGVFO-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C(=N1)N)Br)Br

Computed Properties

  • Exact Mass: 281.88264g/mol
  • Monoisotopic Mass: 279.88469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1Ų
  • XLogP3: 2.2

3,5-dibromo-6-methoxy-2-pyridinamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D633255-5g
3,5-Dibromo-6-methoxy-2-pyridinamine
1261269-56-0 97%
5g
$985 2024-08-03
eNovation Chemicals LLC
D633255-5g
3,5-Dibromo-6-methoxy-2-pyridinamine
1261269-56-0 97%
5g
$985 2025-03-01
eNovation Chemicals LLC
D633255-1g
3,5-Dibromo-6-methoxy-2-pyridinamine
1261269-56-0 97%
1g
$685 2024-08-03
eNovation Chemicals LLC
D633255-1g
3,5-Dibromo-6-methoxy-2-pyridinamine
1261269-56-0 97%
1g
$685 2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1642394-500mg
3,5-Dibromo-6-methoxypyridin-2-amine
1261269-56-0 98%
500mg
¥2557.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1642394-1g
3,5-Dibromo-6-methoxypyridin-2-amine
1261269-56-0 98%
1g
¥4252.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1642394-5g
3,5-Dibromo-6-methoxypyridin-2-amine
1261269-56-0 98%
5g
¥12083.00 2024-08-09
eNovation Chemicals LLC
D633255-5g
3,5-Dibromo-6-methoxy-2-pyridinamine
1261269-56-0 97%
5g
$985 2025-02-19
eNovation Chemicals LLC
D633255-1g
3,5-Dibromo-6-methoxy-2-pyridinamine
1261269-56-0 97%
1g
$685 2025-03-01

3,5-dibromo-6-methoxy-2-pyridinamine Related Literature

Additional information on 3,5-dibromo-6-methoxy-2-pyridinamine

Comprehensive Overview of 3,5-Dibromo-6-methoxy-2-pyridinamine (CAS No. 1261269-56-0): Properties, Applications, and Industry Insights

3,5-Dibromo-6-methoxy-2-pyridinamine (CAS No. 1261269-56-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyridine derivative features a methoxy group at the 6-position and an amine at the 2-position, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C6H6Br2N2O, and molecular weight of 281.93 g/mol highlight its potential for precise chemical modifications.

In recent years, the demand for halogenated pyridines like 3,5-Dibromo-6-methoxy-2-pyridinamine has surged, driven by their applications in drug discovery and crop protection. Researchers frequently search for "synthesis methods for brominated pyridines" or "uses of 6-methoxy-2-pyridinamine derivatives," reflecting the compound's relevance in modern chemistry. Its electron-rich aromatic system allows for selective functionalization, enabling the development of targeted bioactive molecules.

The compound's solubility profile (moderate in organic solvents like DMSO and methanol but low in water) makes it suitable for cross-coupling reactions, a topic trending in green chemistry forums. Environmental concerns have spurred interest in "sustainable halogenation techniques," where 3,5-Dibromo-6-methoxy-2-pyridinamine serves as a model substrate for optimizing atom-efficient protocols. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for high-yield synthetic routes.

Beyond laboratories, this compound aligns with the growing focus on "precision agriculture." Its structural motifs are explored in designing next-generation pesticides with reduced ecological impact—addressing searches like "eco-friendly agrochemical intermediates." Additionally, its potential in metal-organic frameworks (MOFs) for catalytic applications is under investigation, tapping into the "MOFs for sustainable chemistry" trend.

Regulatory compliance remains a priority for users handling 3,5-Dibromo-6-methoxy-2-pyridinamine. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain stability. The compound's thermal decomposition data and MSDS documentation are frequently queried, emphasizing the industry's commitment to safe handling practices.

In summary, 3,5-Dibromo-6-methoxy-2-pyridinamine (CAS No. 1261269-56-0) exemplifies the intersection of innovative chemistry and industrial applicability. Its role in advancing pharmaceutical intermediates and agrochemical research ensures its continued prominence in scientific literature and patent filings worldwide.

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